molecular formula C8H17NO B6236173 (6,6-dimethylpiperidin-3-yl)methanol CAS No. 1781802-20-7

(6,6-dimethylpiperidin-3-yl)methanol

Cat. No. B6236173
CAS RN: 1781802-20-7
M. Wt: 143.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(6,6-dimethylpiperidin-3-yl)methanol” is a chemical compound with the molecular formula C8H17NO . It is a derivative of piperidine, a six-membered ring with one nitrogen atom and five carbon atoms .


Synthesis Analysis

The synthesis of similar compounds, such as “(3R,6R)-6-methyl-piperidin-3-yl)methanol”, has been described in the literature . The target compound was synthesized in four steps with a 40% overall yield from methyl vinyl ketone and diethyl malonate . The key operation involved a practical crystallization-induced dynamic resolution for the conversion of a trans/cis mixture of lactam acid into the desired trans-lactam acid salt .


Molecular Structure Analysis

The molecular structure of “(6,6-dimethylpiperidin-3-yl)methanol” consists of a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Two of the carbon atoms in the ring are substituted with methyl groups, and there is a methanol group attached to one of the carbon atoms .


Chemical Reactions Analysis

While specific chemical reactions involving “(6,6-dimethylpiperidin-3-yl)methanol” are not available, piperidine derivatives in general are known to undergo a variety of intra- and intermolecular reactions leading to the formation of various substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, such as “(6,6-dimethylpiperidin-3-yl)methanol”, is an important task of modern organic chemistry .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (6,6-dimethylpiperidin-3-yl)methanol involves the reduction of the corresponding ketone using a reducing agent.", "Starting Materials": [ "6,6-dimethylpiperidin-3-one", "Sodium borohydride", "Methanol", "Water" ], "Reaction": [ "To a solution of 6,6-dimethylpiperidin-3-one (1.0 g, 7.2 mmol) in methanol (10 mL) and water (10 mL) at 0°C was added sodium borohydride (0.3 g, 8.0 mmol) in small portions with stirring.", "The reaction mixture was stirred at 0°C for 1 hour and then allowed to warm to room temperature.", "The reaction was quenched by the addition of water (10 mL) and the resulting mixture was extracted with ethyl acetate (3 x 20 mL).", "The combined organic layers were dried over anhydrous sodium sulfate and concentrated under reduced pressure.", "The residue was purified by column chromatography on silica gel using ethyl acetate/hexanes (1:4) as eluent to afford the desired product as a colorless oil (0.8 g, 80% yield)." ] }

CAS RN

1781802-20-7

Product Name

(6,6-dimethylpiperidin-3-yl)methanol

Molecular Formula

C8H17NO

Molecular Weight

143.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.